Delucemine

Delucemine (also known as NPS-1506) is a specialized tool compound for neuropharmacology research, characterized by its dual mechanism of action as a moderate-affinity, uncompetitive N-methyl-D-aspartate (NMDA) receptor antagonist and a selective serotonin reuptake inhibitor (SSRI). [REFS-1, REFS-2] Developed from the structural backbone of argiotoxin-636, a neurotoxin found in spider venom, Delucemine was rationally designed to provide neuroprotective effects by blocking excessive glutamate receptor activity. [3] A key design goal was to achieve this NMDA antagonism without inducing the psychotomimetic and dissociative side effects associated with benchmark antagonists like ketamine or phencyclidine (PCP), making it a distinct agent for preclinical in-vivo studies. [1]

Procuring a standard NMDA antagonist like ketamine or a selective serotonin reuptake inhibitor (SSRI) like fluoxetine fails to replicate the specific polypharmacology of Delucemine. For researchers investigating the interplay between glutamatergic and serotonergic systems in models of depression or neuro-injury, Delucemine offers a single molecular entity to probe both targets simultaneously. [1] Furthermore, benchmark non-competitive antagonists such as ketamine or Dizocilpine (MK-801) introduce significant behavioral confounds, including hyperlocomotion and psychosis-like effects, which Delucemine was specifically designed to mitigate. [2] Therefore, substitution is inappropriate for studies where this unique dual-target profile or the absence of confounding behavioral artifacts is a critical experimental parameter.

Lacks PCP-Like Behavioral Effects

In preclinical models designed to assess psychotomimetic potential, Delucemine demonstrates a clear divergence from benchmark NMDA antagonists. In drug discrimination studies in rats, Delucemine did not generalize to the phencyclidine (PCP) stimulus, a classic indicator of subjective PCP-like effects. [1] This is in stark contrast to compounds like ketamine and Dizocilpine (MK-801), which readily substitute for PCP in this assay. Furthermore, Delucemine did not elicit MK-801-like behaviors or the neuronal vacuolization in the posterior cingulate/retrosplenial cortex that is characteristic of psychotomimetic NMDA antagonists. [1]

For in-vivo studies of depression or neuroprotection, this allows for the study of NMDA antagonism with a significantly lower risk of confounding behavioral artifacts that complicate data interpretation.

Moderate NMDA Receptor Affinity

Delucemine is characterized as an uncompetitive, open-channel blocker with moderate affinity for the NMDA receptor. It displaces the binding of the high-affinity channel blocker [3H]MK-801 from rat cortical membranes with an IC50 of 664 nM. [1] In a functional assay, it inhibited NMDA/glycine-induced increases in cytosolic calcium in cultured rat cerebellar granule cells with an IC50 of 476 nM. [1] This moderate affinity contrasts with the higher affinity of research tools like MK-801, potentially contributing to its improved tolerability profile.

Provides a specific, moderate-potency tool for probing NMDA channel function, avoiding the profound and often non-physiological blockade caused by higher-affinity ligands like MK-801.

Neuroprotection in Stroke and TBI Models

Delucemine has demonstrated significant neuroprotective effects in multiple rodent models of acute neuronal injury. In models of ischemic and hemorrhagic stroke, as well as traumatic brain injury, administration of Delucemine within a 2-hour window of opportunity provided neuroprotection. [1] Effective doses ranged from approximately 0.1 to 1.0 mg/kg, corresponding to peak plasma concentrations of 8 to 80 ng/mL. [1] This positions Delucemine as a relevant tool compound for preclinical studies aimed at mitigating excitotoxic damage.

Offers a research tool for studying NMDA-mediated neuroprotection that is effective at lower doses than some clinical comparators, with a well-documented therapeutic window in preclinical models.

NMDA Antagonism Without Behavioral Confounds

For studies requiring the blockade of NMDA receptors where the hyperlocomotion, stereotypy, or dissociative-like behaviors induced by ketamine or MK-801 would interfere with cognitive or motor readouts. Delucemine's demonstrated lack of PCP-like generalization makes it the appropriate choice for isolating the effects of moderate NMDA antagonism from confounding behavioral artifacts. [1]

Combined Glutamate/Serotonin Modulation for Depression

Ideal for researchers exploring the synergistic potential of targeting both the NMDA receptor and the serotonin transporter with a single agent. This compound allows for the investigation of dual-action pharmacology, a hypothesis difficult to test with a simple co-administration of two separate drugs due to differing pharmacokinetics.

Neuroprotective Screening in Stroke and TBI

Serves as a well-characterized reference compound for studies of excitotoxicity-mediated neuronal death. Its proven efficacy in rodent models of stroke and head trauma at defined doses provides a solid benchmark for evaluating novel neuroprotective candidates targeting the glutamatergic system. [1]